Cas no 195002-84-7 (4(1H)-Pyrimidinone, 2-[[(2-bromophenyl)methyl]thio]-6-methyl-)

• Product Name: 4(1H)-Pyrimidinone, 2-[[(2-bromophenyl)methyl]thio]-6-methyl-
• CAS No: 195002-84-7
• MF: C₁₂H₁₁BrN₂OS
• MW: 311.197540521622
• CID: 1387217
• Update Time: 2024-08-16

4(1H)-Pyrimidinone, 2-[[(2-bromophenyl)methyl]thio]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-[[(2-bromophenyl)methyl]thio]-6-methyl-
• 4(3H)-Pyrimidinone, 2-[[(2-bromophenyl)methyl]thio]-6-methyl-

• Inchi： 1S/C12H11BrN2OS/c1-8-6-11(16)15-12(14-8)17-7-9-4-2-3-5-10(9)13/h2-6H,7H2,1H3,(H,14,15,16)
• InChI Key： OBDBYCDBLAFYBQ-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2Br)=NC(C)=CC(=O)N1

Computed Properties

• Exact Mass: 309.97763

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Melting Point: 145-147 °C
• Boiling Point: 423.4±47.0 °C(Predicted)
• PSA: 41.46
• pka: 7.96±0.50(Predicted)